Cas no 105608-16-0 (Cyclobut[c]isoquinoline, 4-chloro-1,2-dihydro-)

• Product Name: Cyclobut[c]isoquinoline, 4-chloro-1,2-dihydro-
• CAS No: 105608-16-0
• MF: C₁₁H₈ClN
• MW: 189.640921592712
• CID: 1157627
• Update Time: 2024-07-26

Cyclobut[c]isoquinoline, 4-chloro-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• Cyclobut[c]isoquinoline, 4-chloro-1,2-dihydro-

• Inchi： 1S/C11H8ClN/c12-11-9-4-2-1-3-7(9)8-5-6-10(8)13-11/h1-4H,5-6H2
• InChI Key： JXBBZZDTZIZNFA-UHFFFAOYSA-N
• SMILES： C1(Cl)=C2C(C=CC=C2)=C2CCC2=N1

Computed Properties

• Exact Mass: 189.03464

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Melting Point: 86-87 °C(Solv: hexane (110-54-3); ethyl ether (60-29-7))
• Boiling Point: 342.2±42.0 °C(Predicted)
• PSA: 12.89
• pka: 2.74±0.20(Predicted)